![molecular formula C11H13ClN2O5 B2810521 2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride CAS No. 2460756-20-9](/img/structure/B2810521.png)
2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride
Description
“2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride” is a complex organic compound. It contains an amino group and a carboxylic acid group, which are common functional groups in biochemistry . It’s related to “3-[(3-Carboxypropanoyl)amino]benzoic acid”, which has a molecular formula of C11H11NO5 .
Molecular Structure Analysis
The molecular structure of a compound similar to “2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride”, namely “3-[(3-Carboxypropanoyl)amino]benzoic acid”, has been reported. It has a molecular formula of C11H11NO5, an average mass of 237.209 Da, and a monoisotopic mass of 237.063721 Da .Scientific Research Applications
Anticancer Applications
Para-aminobenzoic acid (PABA) compounds, such as “2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride”, have shown potential in anticancer applications . For example, the compound N - (4- ( (3-Methoxyphenyl) carbamoyl)phenyl) nicotinamide was found to have a noticeable in vitro VEGFR-2 inhibitory effect, which is significant in cancer treatment .
Anti-Alzheimer’s Applications
PABA compounds have also demonstrated potential in the treatment of Alzheimer’s disease . The structural versatility of these compounds allows for the development of novel molecules that could be used in future clinical trials for Alzheimer’s treatment .
Antibacterial Applications
The synthesized 2-amino benzoic acid derivatives were found to be bacteriostatic in action . This suggests their potential use in the treatment of bacterial infections .
Antiviral Applications
PABA compounds have shown potential in antiviral applications . Their unique features make them strong candidates for inclusion in a massive chemical database of molecules having drug-like effects .
Antioxidant Applications
PABA compounds have demonstrated antioxidant properties . This suggests their potential use in the prevention of diseases caused by oxidative stress .
Anti-Inflammatory Applications
PABA compounds have shown anti-inflammatory properties . This suggests their potential use in the treatment of inflammatory diseases .
Antifungal Applications
The synthesized 2-amino benzoic acid derivatives were found to be fungistatic in action . This suggests their potential use in the treatment of fungal infections .
Pharmaceutical Research and Development
Given its structural versatility and ability to undergo substitutions at both the amino and carboxyl groups, PABA is a commonly used building block in pharmaceuticals . It is great for the development of a wide range of novel molecules with potential medical applications .
properties
IUPAC Name |
2-[(2-amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O5.ClH/c12-7(5-9(14)15)10(16)13-8-4-2-1-3-6(8)11(17)18;/h1-4,7H,5,12H2,(H,13,16)(H,14,15)(H,17,18);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSQNKNDUQKVFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)C(CC(=O)O)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Amino-3-carboxypropanoyl)amino]benzoic acid;hydrochloride | |
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